Cas no 2668-66-8 (Medrysone)

• Product Name: Medrysone
• CAS No: 2668-66-8
• MF: C₂₂H₃₂O₃
• MW: 344.487687110901
• MDL: MFCD00056477
• CID: 254631
• PubChem ID: 247839
• Update Time: 2025-04-19

Medrysone Chemical and Physical Properties

Names and Identifiers

• Medrysone
• Hydroxymesterone
• 6ALPHA-METHYL-11BETA-HYDROXYPROGESTERONE
• 6α-Methyl-11β-hydroxyprogesterone
• Pregn-4-ene-3,20-dione,11-hydroxy-6-methyl-, (6a,11b)-
• HMS
• UNII-D2UFC189XF
• 6+/--Methyl-11(2)-hydroxyprogesterone
• EN300-19631184
• HY-B1076
• NCGC00179460-03
• Medrysonum
• HMS1570E08
• AKOS024285179
• MS-25294
• MLS002207230
• 11.beta.-Hydroxy-6.alpha.-methylpregn-4-ene-3,20-dione
• GTPL7086
• SMP1_000061
• 6.alpha.-Methyl-11.beta.-hydroxyprogesterone
• Sedesterol
• F85231
• CCG-220743
• Medritonic
• U-8471
• MEDRYSONE [INN]
• Opera_ID_635
• NSC 63278
• Prestwick0_000743
• (6S,8S,9S,10R,11S,13S,14S,17S)-17-acetyl-11-hydroxy-6,10,13-trimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• Pregn-4-ene-3,20-dione, 11-beta-hydroxy-6-alpha-methyl-
• Medrisone
• Medrysone [USAN:USP:INN]
• MLS000028714
• GSH 1043
• NSC63278
• MEDRYSONE [MART.]
• HMS2232F13
• CAA66866
• Medrifar
• HMS (TN)
• CPD000058693
• HMS3259A22
• Prestwick_89
• NCGC00179460-01
• Medrisona
• Tox21_110526
• MEDRYSONE [USAN]
• CS-4632
• 11-beta-Hydroxy-6-alpha-methylpregn-4-ene-3,20-dione
• Visudrisone
• Pregn-4-ene-3,20-dione, 11-hydroxy-6-methyl-, (6.alpha.,11.beta.)-
• NC00599
• Medrisona (INN-Spanish)
• MLS002222162
• Medrisone [DCIT]
• 6-alpha-Methyl-11-beta-hydroxyprogesterone
• 2668-66-8
• Pregn-4-ene-3, 11.beta.-hydroxy-6.alpha.-methyl-
• Progesterone, 11.beta.-hydroxy-6.alpha.-methyl-
• MEDRYSONE [WHO-DD]
• BRD-K56515112-001-03-4
• SPBio_002665
• Medrysone (USAN)
• DB00253
• Medrysonum (INN-Latin)
• (6S,10R,11S,13S,17S)-17-acetyl-11-hydroxy-6,10,13-trimethyl-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-3-one
• SR-01000721900-3
• Progesterone, 11beta-hydroxy-6alpha-methyl-
• Pregn-4-ene-3,20-dione, 11-hydroxy-6-methyl-, (6alpha,11beta)-
• BSPBio_000726
• DTXCID4025371
• CHEBI:34829
• SCHEMBL4493
• BCBcMAP01_000088
• DTXSID6045371
• D2UFC189XF
• Medrysonum [INN-Latin]
• MEDRYSONE [VANDF]
• CAS-2668-66-8
• Pregn-4-ene-3,20-dione, 11beta-hydroxy-6alpha-methyl-
• 6A-methyl-11B-hydroxyprogesterone
• Medriabioptal
• Medrocort
• MEDRYSONE [MI]
• SR-01000721900
• Q6807292
• (1S,2R,8S,10S,11S,14S,15S,17S)-14-acetyl-17-hydroxy-2,8,15-trimethyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadec-6-en-5-one
• HMS3714E08
• MEDRYSONE [ORANGE BOOK]
• MLS001076155
• Pregn-4-ene-3, 11-hydroxy-6-methyl-, (6.alpha.,11.beta.)-
• Prestwick2_000743
• Spectramedryn
• U 8471
• Medrysone, United States Pharmacopeia (USP) Reference Standard
• Prestwick1_000743
• CHEMBL1201173
• NCGC00016616-01
• EINECS 220-208-7
• D02289
• HMS Liquifilm
• 11beta-Hydroxy-6alpha-methylprogesterone
• HMS;6-Methyl-11-hydroxyprogesterone
• HMS2097E08
• MEDRYSONE (MART.)
• Medrysone (USAN:USP:INN)
• 11beta-Hydroxy-6alpha-methylpregn-4-ene-3,20-dione
• (1S,3aS,3bS,5S,9aR,9bS,10S,11aS)-1-acetyl-10-hydroxy-5,9a,11a-trimethyl-1H,2H,3H,3aH,3bH,4H,5H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-7-one
• Medriusar
• Tox21_110526_1
• NS00003836
• Medrisona [INN-Spanish]
• Prestwick3_000743
• 11.beta.-Hydroxy-6.alpha.-methylprogesterone
• BPBio1_000800
• 11-hydroxy-6-methylprogesterone
• SMR000058693
• BRD-K56515112-001-21-6
• Medroftal
• WLN: L E5 B666 OV MUTJ A1 CQ E1 FV1 L1
• NSC-63278
• DA-75393
• GZENKSODFLBBHQ-ILSZZQPISA-N

• MDL： MFCD00056477
• Inchi： 1S/C22H32O3/c1-12-9-15-17-6-5-16(13(2)23)22(17,4)11-19(25)20(15)21(3)8-7-14(24)10-18(12)21/h10,12,15-17,19-20,25H,5-9,11H2,1-4H3/t12-,15-,16+,17-,19-,20+,21-,22+/m0/s1
• InChI Key： GZENKSODFLBBHQ-ILSZZQPISA-N
• SMILES： O[C@H]1C[C@]2(C)[C@@H](C(C)=O)CC[C@H]2[C@@H]2C[C@H](C)C3=CC(CC[C@]3(C)[C@H]21)=O

Computed Properties

• Exact Mass: 344.23500
• Monoisotopic Mass: 344.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4A^2

Experimental Properties

• Density: 1.13
• Melting Point: 155-158°
• Boiling Point: 492.3°Cat760mmHg
• Flash Point: 265.7°C
• Refractive Index: 1.552
• PSA: 54.37000
• LogP: 3.94030
• Specific Rotation: D +189° (in chloroform)

Medrysone Security Information

• Signal Word：Warning
• WGK Germany：3
• RTECS：TU5250000
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month